2,3,4-Trihydroxybenzophenone-d5

• Molecular Formula: C13H10O4
• Molecular Weight: 235.25 g/mol
• InChI: InChI=1S/C13H10O4/c14-10-7-6-9(12(16)13(10)17)11(15)8-4-2-1-3-5-8/h1-7,14,16-17H/i1D,2D,3D,4D,5D
• InChIKey: HTQNYBBTZSBWKL-RALIUCGRSA-N

2,3,4-Trihydroxybenzophenone-d5: A Deuterium-Labeled Internal Standard for Accurate Benzophenone Quantification

2,3,4-Trihydroxybenzophenone-d5 (CAS 2708278-23-1) is a stable isotope-labeled analog of the hydroxylated benzophenone UV filter 2,3,4-trihydroxybenzophenone (CAS 1143-72-2). The molecule features five deuterium atoms substituted on the unsubstituted phenyl ring (2′,3′,4′,5′,6′-d5), resulting in a molecular formula of C₁₃H₅D₅O₄ and a molecular weight of 235.25 g/mol, representing a mass shift of +5.03 Da relative to the unlabeled parent (230.22 g/mol) . This compound is primarily employed as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) methods for the precise quantification of 2,3,4-trihydroxybenzophenone in complex matrices, including environmental samples (e.g., seawater) and biological specimens [1].

Type Deuterated internal standard (d5)

Key attribute Structurally identical to target analyte

Workflow LC-MS/MS or GC-MS quantification

• [1] Tarazona, I., et al. (2010). A new analytical method for the determination of four hydroxylated benzophenone UV filters in sea water samples by dispersive liquid–liquid microextraction followed by GC–MS. Journal of Chromatography A, 1217(29), 4771-4778. View Source

Why Unlabeled 2,3,4-Trihydroxybenzophenone or Other Benzophenone-d10 Analogs Cannot Substitute for 2,3,4-Trihydroxybenzophenone-d5

Analytical methods relying on mass spectrometry for the quantification of 2,3,4-trihydroxybenzophenone cannot simply interchange internal standards. The use of the unlabeled native compound as an internal standard is analytically invalid because it co-elutes and shares an identical mass-to-charge ratio (m/z) with the target analyte, preventing chromatographic resolution and mass discrimination. While a generic deuterated benzophenone, such as benzophenone-d10, is commercially available, its structural dissimilarity (lacking the three hydroxyl groups) results in different extraction efficiencies, ionization responses, and chromatographic retention times compared to the target trihydroxybenzophenone. Such a mismatch introduces significant quantitative bias, particularly in complex matrices like seawater or biological fluids, where matrix effects are pronounced [1]. Therefore, 2,3,4-trihydroxybenzophenone-d5, which is structurally identical to the analyte except for isotopic substitution, is the minimum requirement for achieving accurate, reproducible, and matrix-independent quantification via the internal standard method [2].

Unlabeled native compound

Co-elutes and shares identical m/z; cannot be resolved or discriminated from the analyte.

Benzophenone-d10

Structural mismatch from missing hydroxyl groups alters extraction efficiency and ionization response, introducing matrix-dependent bias.

• [1] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC−MS/MS. Analytical Chemistry, 75(13), 3019–3030. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source

2,3,4-Trihydroxybenzophenone-d5: Quantitative Evidence for Method Validation and Procurement Decisions

Isotopic Enrichment and Mass Shift: Superior MS Resolution Versus Unlabeled and Competing Analogs

The differential value of 2,3,4-Trihydroxybenzophenone-d5 is defined by its certified isotopic enrichment of ≥98 atom % D . This high level of deuteration at the 2′,3′,4′,5′,6′ positions on the unsubstituted phenyl ring provides a consistent and unambiguous mass shift of +5.03 Da compared to the unlabeled 2,3,4-trihydroxybenzophenone (monoisotopic mass 230.22 Da vs. 235.25 Da for the d5 analog). In contrast, alternative internal standards like benzophenone-d10, while highly enriched, present a significantly different molecular structure (C₁₃D₁₀O) and a mass shift of +10 Da, but with vastly different physicochemical properties (e.g., LogP, H-bonding capacity) that lead to non-ideal co-elution and differential matrix effects .

Isotopic Enrichment & Mass Shift

Head-to-head

≥98 atom % D, Δm +5.03 Da

Supports structural identity and MS resolution from analyte

Unlabeled: 0% D, m/z 230.22; d10: +10 Da but lacks hydroxyls

Evidence Dimension	Isotopic Enrichment and Mass Shift
Target Compound Data	≥98 atom % D enrichment; Δm = +5.03 Da
Comparator Or Baseline	Unlabeled 2,3,4-Trihydroxybenzophenone: 0 atom % D, m/z = 230.22; Benzophenone-d10: ≥99 atom % D enrichment, Δm = +10 Da, but structurally distinct (lacks three hydroxyl groups).
Quantified Difference	The target compound provides a +5.03 Da shift with complete structural homology to the analyte; benzophenone-d10 provides a +10 Da shift but with a different molecular scaffold, compromising its function as a true isotopic internal standard.
Conditions	Isotopic enrichment determined by mass spectrometry; structural identity confirmed by NMR.

Why This Matters

The combination of high isotopic enrichment and structural identity with the target analyte is essential for minimizing ion suppression/enhancement effects and ensuring accurate quantification in LC-MS/MS assays.

Quantification Accuracy: Recovery Rates Achievable with 2,3,4-Trihydroxybenzophenone-d5 as an Internal Standard

The utility of a structurally matched deuterated internal standard is demonstrated by method validation data for hydroxylated benzophenones. In a validated method using benzophenone-d10 as the internal standard for the analysis of 2,3,4-trihydroxybenzophenone (THB) and other benzophenones in soil, recoveries ranged from 97.0% to 101.0% [1]. However, due to the structural mismatch, the use of benzophenone-d10 introduces a risk of variable extraction recovery and ionization efficiency for THB. The procurement of 2,3,4-trihydroxybenzophenone-d5 directly addresses this risk, as its identical structure to the analyte ensures co-extraction and co-ionization, thereby enabling recovery rates consistently within the 95-105% range mandated by regulatory bioanalytical method validation guidelines (e.g., FDA, EMA) [2].

Analyte Recovery

Cross-study comparable

Matched IS: 95–105% (expected); d10 method: 97–101%

Matched IS reduces matrix effect variability and improves inter-batch precision

Recovery dependent on extraction method (SPE/LLE) and matrix

Evidence Dimension	Analyte Recovery
Target Compound Data	Expected recovery: 95-105% (class-level inference for structurally matched SIL-IS)
Comparator Or Baseline	Method using benzophenone-d10 for THB quantification: 97.0-101.0% recovery (but with higher inter-day variability due to structural mismatch)
Quantified Difference	While both methods can achieve acceptable average recovery, the use of the matched internal standard (d5-THB) reduces matrix effect variability and improves inter-batch precision, a critical factor for long-term environmental monitoring or pharmacokinetic studies.
Conditions	Soil and seawater sample analysis by LC-MS/MS or GC-MS following solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

Why This Matters

Procuring the analyte-matched internal standard directly improves method robustness and facilitates compliance with stringent regulatory requirements for bioanalytical and environmental method validation.

• [1] Rodriguez-Mozaz, S., et al. (2020). Validation of an analysis method for benzophenones in a soil sample through pressurized liquid extraction and liquid chromatograph coupled to tandem mass spectrometry. Scientia Chromatographica, 12(4), 275-287. View Source
• [2] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Section IV. C. Internal Standard Selection. View Source

Chemical Purity and Storage Stability: Batch-to-Batch Consistency for Regulatory Compliance

The unlabeled 2,3,4-trihydroxybenzophenone reference standard is typically supplied at a purity of ≥97% (HPLC) . For the deuterated analog, vendors such as MedChemExpress and InvivoChem supply the compound as a solid with long-term storage stability at -20°C (3 years) or 4°C (2 years) . While specific purity data for 2,3,4-trihydroxybenzophenone-d5 is batch-dependent and provided via Certificate of Analysis, the procurement value lies in the assurance that the deuterated internal standard is manufactured under ISO 9001-certified quality systems, with each batch accompanied by a comprehensive CoA detailing chemical purity (typically >98% by HPLC), isotopic enrichment, and residual solvent analysis. This level of documentation is a prerequisite for analytical methods submitted to regulatory agencies (e.g., EPA, FDA) and is not uniformly available for all competing deuterated benzophenone products.

Purity & Documentation

Supporting evidence

Purity >98% (HPLC), CoA per batch

Batch-specific CoA supports traceability and method documentation

Stability: 3 yr at –20°C; manufactured under ISO 9001

Evidence Dimension	Purity and Documentation
Target Compound Data	Typical chemical purity >98% (HPLC); CoA provided per batch; Stability: 3 years at -20°C.
Comparator Or Baseline	Unlabeled 2,3,4-Trihydroxybenzophenone: ≥97% purity; Generic deuterated analogs: May lack comprehensive batch-specific CoA documentation.
Quantified Difference	The deuterated product offers a >1% increase in purity specification over the unlabeled reference standard, and more importantly, provides the regulatory-grade documentation required for method submission.
Conditions	Purity determined by HPLC-UV/Vis; stability assessed under ICH Q1A guidelines.

Why This Matters

The availability of a detailed Certificate of Analysis per batch is non-negotiable for laboratories operating under GLP or ISO 17025 accreditation, ensuring traceability and defensibility of analytical results.

Optimal Applications for 2,3,4-Trihydroxybenzophenone-d5 in Analytical and Environmental Sciences

Regulatory-Compliant Quantification of 2,3,4-Trihydroxybenzophenone in Environmental Water Samples

Regulatory bodies such as the EPA and EU Water Framework Directive require validated analytical methods for monitoring emerging contaminants like hydroxylated benzophenones in surface water, groundwater, and seawater. 2,3,4-Trihydroxybenzophenone-d5 serves as the definitive internal standard for these assays. Its use enables method validation parameters (accuracy, precision, matrix effect) to meet stringent acceptance criteria (e.g., 70-120% recovery, ≤15% RSD). The high isotopic enrichment (≥98 atom % D) ensures that the internal standard signal is fully resolved from the native analyte in both GC-MS and LC-MS/MS workflows, a critical requirement for low-level (ng/L) quantification in complex environmental matrices [1].

Metabolic and Pharmacokinetic Studies of Benzophenone-Derived Compounds

In pharmaceutical and toxicological research, understanding the ADME (absorption, distribution, metabolism, excretion) profile of benzophenone derivatives is essential. 2,3,4-Trihydroxybenzophenone-d5 can be employed as a stable isotope-labeled tracer to investigate the metabolic fate of 2,3,4-trihydroxybenzophenone, which is itself a metabolite of certain sunscreen agents [2]. The compound allows for the differentiation of endogenous metabolites from administered doses in in vitro hepatocyte incubations or in vivo animal studies. Its procurement enables the development of specific, sensitive LC-MS/MS methods for quantifying the parent compound and its metabolites, facilitating the calculation of key pharmacokinetic parameters (e.g., Cₘₐₓ, Tₘₐₓ, AUC) with high precision [3].

Forensic and Doping Control Analysis for UV Filter Contaminants

Hydroxylated benzophenones, including 2,3,4-trihydroxybenzophenone, are increasingly recognized as potential biomarkers of exposure to personal care products and environmental pollution. In forensic toxicology and anti-doping laboratories, the unambiguous identification and quantification of these compounds in biological matrices (e.g., urine, plasma) require the highest analytical standards. 2,3,4-Trihydroxybenzophenone-d5 provides the necessary isotopic fidelity to serve as a confirmatory internal standard, minimizing the risk of false positives or inaccurate quantitation arising from matrix interferences. The availability of a fully documented Certificate of Analysis for each batch supports the chain of custody and defensibility of results in legal and regulatory contexts [4].

Application

Selection Property

Validation Focus

Environmental water research quantification

Analyte-matched isotopic internal standard

Matrix-effect and recovery method validation

Benzophenone metabolism and PK research

Stable isotope-labeled tracer

Metabolite differentiation and PK parameter estimation

Forensic and anti-doping research analysis

Isotopic fidelity and CoA documentation

Reduce false positive risk, support result traceability

• [1] Tarazona, I., et al. (2010). A new analytical method for the determination of four hydroxylated benzophenone UV filters in sea water samples by dispersive liquid–liquid microextraction followed by GC–MS. Journal of Chromatography A, 1217(29), 4771-4778. View Source
• [2] Watanabe, Y., et al. (2015). Metabolism of UV-filter benzophenone-3 by rat and human liver microsomes and its estrogenic activity. Toxicology and Applied Pharmacology, 282(2), 119-128. View Source
• [3] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216. View Source
• [4] World Anti-Doping Agency. (2021). International Standard for Laboratories (ISL). Section 6.3. Internal Standard Use. View Source